Tert-butyl 4-(3-hydroxypropyl)piperazine-1-carboxylate
Cat. No. B148314
M. Wt: 244.33 g/mol
InChI Key: LRYRQGKGCIUVON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07875715B2
Procedure details
A mixture of tert-butyl piperazine-1-carboxylate (2.75 g, 14.8 mmol), 1-bromo-3-propanol (1.43 mL, 16.2 mmol) and potassium carbonate (2.25 mL, 27.5 mmol) in acetonitrile (75 mL) was heated at 95° C. for 4 hours. The solvent was removed under reduced pressure, and the residue was taken up in dichloromethane (300 mL) and washed with water, brine, dried over sodium sulfate and concentrated under reduced pressure. Chromatography on silica gel with methanol in dichloromethane (0-10%) gave a tan solid 2.88 g (80% yield).
Name
Yield
80%
Identifiers
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REACTION_CXSMILES
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[N:1]1([C:7]([O:9][C:10]([CH3:13])([CH3:12])[CH3:11])=[O:8])[CH2:6][CH2:5][NH:4][CH2:3][CH2:2]1.Br[CH2:15][CH2:16][CH2:17][OH:18].C(=O)([O-])[O-].[K+].[K+].CO>C(#N)C.ClCCl>[OH:18][CH2:17][CH2:16][CH2:15][N:4]1[CH2:5][CH2:6][N:1]([C:7]([O:9][C:10]([CH3:13])([CH3:12])[CH3:11])=[O:8])[CH2:2][CH2:3]1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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2.75 g
|
|
Type
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reactant
|
|
Smiles
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N1(CCNCC1)C(=O)OC(C)(C)C
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|
Name
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|
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Quantity
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1.43 mL
|
|
Type
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reactant
|
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Smiles
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BrCCCO
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|
Name
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|
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Quantity
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2.25 mL
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[K+].[K+]
|
|
Name
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|
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Quantity
|
75 mL
|
|
Type
|
solvent
|
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Smiles
|
C(C)#N
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Step Two
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Name
|
|
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Quantity
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0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
CO
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|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
|
|
Smiles
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ClCCl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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|
Setpoint
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95 °C
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Other
|
Conditions are dynamic
|
1
|
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
The solvent was removed under reduced pressure
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WASH
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Type
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WASH
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|
Details
|
washed with water, brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated under reduced pressure
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Outcomes
Product
|
Name
|
|
|
Type
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product
|
|
Smiles
|
OCCCN1CCN(CC1)C(=O)OC(C)(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.88 g | |
| YIELD: PERCENTYIELD | 80% | |
| YIELD: CALCULATEDPERCENTYIELD | 79.6% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
